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Compound of Interest

Compound Name: A-385358

Cat. No.: B15581504

For researchers, scientists, and drug development professionals utilizing A-385358, a selective
Bcl-xL inhibitor, adherence to stringent safety and disposal protocols is paramount. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe handling and management of this compound.

Chemical and Physical Properties

A-385358 is identified by the CAS Number 406228-55-5.[1] A summary of its key quantitative
data is presented below for easy reference.

Property Value

CAS Number 406228-55-5

Molecular Formula C32H41Ns505S2

Molecular Weight 639.8 g/mol

Appearance Solid

Solubility Soluble in Acetonitrile (= 10 mg/ml) and DMSO
(=10 mg/ml)

Storage Temperature -20°C

Proper Disposal Procedures
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Note: A specific Safety Data Sheet (SDS) detailing the disposal of A-385358 is not publicly
available. The following procedures are based on general best practices for the disposal of
chemical waste. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance and to comply with all local, state, and federal
regulations.

Step 1: Waste Identification and Segregation

o Characterize the Waste: All waste containing A-385358 must be treated as hazardous
chemical waste. This includes pure, unused compound, contaminated labware (e.g., vials,
pipette tips, gloves), and solutions.

e Segregate Waste Streams: Do not mix A-385358 waste with other waste streams unless
explicitly permitted by your institution's EHS guidelines. Keep it separate from non-
hazardous trash, sharps, and biological waste.

Step 2: Containerization and Labeling

o Use Appropriate Containers: Collect waste in a designated, leak-proof, and chemically
compatible container. The container should have a secure screw-top lid.

o Label Clearly: The waste container must be clearly labeled with the words "Hazardous
Waste," the full chemical name "A-385358," the CAS number "406228-55-5," and an
estimate of the concentration and volume. Also, include the date the waste was first added to
the container.

Step 3: Storage of Waste

o Store Safely: Store the waste container in a designated satellite accumulation area that is
under the control of the laboratory personnel. This area should be at or near the point of
generation.

e Secondary Containment: It is best practice to store the waste container within a secondary
container to prevent the release of material in case of a leak.

Step 4: Arrange for Disposal
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o Contact EHS: Once the waste container is full or has been in accumulation for the maximum
allowable time per institutional policy (often 90 days), contact your institution's EHS
department to arrange for pickup and disposal.

e Do Not Dispose Down the Drain: Under no circumstances should A-385358 or its solutions

be poured down the sink.

Experimental Protocols

While specific experimental protocols for the disposal of A-385358 are not available, the
general principle is to render the chemical inert if a validated laboratory procedure exists and is
approved by your EHS office. Lacking a specific protocol for this compound, the primary and
recommended method of disposal is through a licensed hazardous waste disposal contractor,

arranged by your institution.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of A-385358.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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